Cas no 1142199-72-1 ((4E)-3-(Chloromethyl)-4-(4-hydroxybenzylidene)isoxazol-5(4H)-one)

• Product Name: (4E)-3-(Chloromethyl)-4-(4-hydroxybenzylidene)isoxazol-5(4H)-one
• CAS No: 1142199-72-1
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• MDL: MFCD12027823
• CID: 4457402
• PubChem ID: 136240592
• Update Time: 2025-05-24

(4E)-3-(Chloromethyl)-4-(4-hydroxybenzylidene)isoxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• (4E)-3-(Chloromethyl)-4-(4-hydroxybenzylidene)-isoxazol-5(4H)-one
• (4E)-3-(chloromethyl)-4-(4-hydroxybenzylidene)isoxazol-5(4H)-one
• 3-(chloromethyl)-4-[(4-hydroxyphenyl)methylidene]-1,2-oxazol-5-one
• 3-(chloromethyl)-4-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,2-oxazol-5-one
• 3-(Chloromethyl)-4-(4-hydroxybenzylidene)isoxazol-5(4H)-one
• (4Z)-3-(CHLOROMETHYL)-4-[(4-HYDROXYPHENYL)METHYLIDENE]-1,2-OXAZOL-5-ONE
• 1142199-72-1
• DTXSID201169679
• 3-(Chloromethyl)-4-[(4-hydroxyphenyl)methylene]-5(4H)-isoxazolone
• 3-(Chloromethyl)-4-((4-hydroxyphenyl)methylene)-5(4H)-isoxazolone
• (4E)-3-(Chloromethyl)-4-(4-hydroxybenzylidene)isoxazol-5(4H)-one

• MDL： MFCD12027823
• Inchi： 1S/C11H8ClNO3/c12-6-10-9(11(15)16-13-10)5-7-1-3-8(14)4-2-7/h1-5,14H,6H2
• InChI Key： NRXWYEXYHHJRFQ-UHFFFAOYSA-N
• SMILES： O1C(=O)C(=CC2=CC=C(O)C=C2)C(CCl)=N1

Computed Properties

• Exact Mass: 237.0192708Da
• Monoisotopic Mass: 237.0192708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 58.9Ų

(4E)-3-(Chloromethyl)-4-(4-hydroxybenzylidene)isoxazol-5(4H)-one Security Information

• Storage Condition：(BD380032)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on (4E)-3-(Chloromethyl)-4-(4-hydroxybenzylidene)isoxazol-5(4H)-one

Compound CAS No. 1142199-72-1: (4E)-3-(Chloromethyl)-4-(4-hydroxybenzylidene)isoxazol-5(4H)-one

The compound with CAS No. 1142199-72-1, known as (4E)-3-(Chloromethyl)-4-(4-hydroxybenzylidene)isoxazol-5(4H)-one, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoxazolones, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom in the ring structure. The isoxazolone framework is particularly interesting due to its potential applications in drug design and materials science.

The molecular structure of (4E)-3-(Chloromethyl)-4-(4-hydroxybenzylidene)isoxazol-5(4H)-one is characterized by a conjugated system that includes a chloromethyl group and a hydroxybenzylidene substituent. These functional groups contribute to the compound's unique chemical properties, including its reactivity, stability, and potential bioactivity. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of the molecule, which can be crucial for applications in catalysis and medicinal chemistry.

One of the most notable aspects of this compound is its conjugated enone system, which plays a significant role in its photochemical behavior. Research has shown that such systems are highly responsive to light, making them potential candidates for use in light-sensitive materials or photodynamic therapy applications. The hydroxybenzylidene group further enhances the compound's ability to participate in hydrogen bonding, which can influence its solubility and interactions with biological systems.

In terms of synthesis, (4E)-3-(Chloromethyl)-4-(4-hydroxybenzylidene)isoxazol-5(4H)-one is typically prepared through a multi-step process involving condensation reactions and subsequent functionalization. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the compound, reflecting advancements in modern synthetic methodologies.

Recent studies have explored the potential of this compound as a building block for drug development. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Additionally, the compound's antimicrobial properties have been evaluated, with promising results indicating its potential as an alternative to traditional antibiotics.

The application of computational chemistry techniques has provided deeper insights into the electronic structure and reactivity of (4E)-3-(Chloromethyl)-4-(4-hydroxybenzylidene)isoxazol-5(4H)-one. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-electron delocalization, which contributes to its stability and reactivity. These findings have implications for its use in organic electronics and optoelectronic devices.

In conclusion, (4E)-3-(Chloromethyl)-4-(4-hydroxybenzylidene)isoxazol-5(4H)-one is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in areas such as drug discovery, materials science, and catalysis.